Cas no 1039456-85-3 (6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one)

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one is a fluorinated fluorenone derivative with potential applications in pharmaceutical and materials chemistry. Its structure features a chloro-substituted fluorenone core, a 2-fluoroethyl group at the 9a position, and a methoxy substituent at the 7 position, offering unique electronic and steric properties. The presence of fluorine enhances metabolic stability and lipophilicity, making it a candidate for drug discovery. The methoxy group may influence reactivity and solubility, while the chloro substituent provides a handle for further functionalization. This compound is of interest for synthetic and medicinal chemistry research due to its modular framework and potential biological activity.

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one structure

1039456-85-3 structure

Product Name:6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one

CAS No:1039456-85-3

MF:C₁₆H₁₆ClFO₂

MW:294.748447418213

CID:842506

PubChem ID:53438179

Update Time:2025-10-28

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one
- 3H-Fluoren-3-one, 6-chloro-9a-(2-fluoroethyl)-1,2,9,9a-tetrahydro-7-methoxy-
- 6-chloro-9a-(2-fluoroethyl)-7-methoxy-2,9-dihydro-1H-fluoren-3-one
- 6-Chloro-9a-(2-fluoroethyl)-1,2,9,9a-tetrahydro-7-methoxy-3H-fluoren-3-one
- 1039456-85-3
- RYQILFWZLKOHDP-UHFFFAOYSA-N
- DTXSID80701205
- 6-chloro-9a-(2-fluoroethyl)-7-methoxy-1,2,9,9a-tetrahydro-3H-fluoren-3-one
- DB-333467
- SCHEMBL1658799
- Inchi： 1S/C16H16ClFO2/c1-20-15-6-10-9-16(4-5-18)3-2-11(19)7-13(16)12(10)8-14(15)17/h6-8H,2-5,9H2,1H3
- InChI Key： RYQILFWZLKOHDP-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)C1=CC(CCC1(CCF)C2)=O)OC

Computed Properties

Exact Mass: 294.0822856g/mol
Monoisotopic Mass: 294.0822856g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.28

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019150344-1g	6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one	1039456-85-3	95%	1g	$653.12	2023-09-04

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Additional information on 6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one: A Comprehensive Overview

6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one, also known by its CAS registry number CAS No. 1039456-85-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fluorenone derivatives, which are known for their versatile applications in drug design and materials science.

The molecular structure of 6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one features a fluorene skeleton with several substituents: a chlorine atom at position 6, a 2-fluoroethyl group at position 9a, and a methoxy group at position 7. These substituents contribute to the compound's unique chemical properties, including its reactivity, solubility, and biological activity. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents due to its ability to modulate key cellular pathways.

One of the most promising applications of CAS No. 1039456-85-3 lies in its role as a precursor in the synthesis of advanced materials. Researchers have explored its use in the creation of organic light-emitting diodes (OLEDs) and other optoelectronic devices, where its electronic properties play a critical role in device performance. The compound's ability to act as an electron transport layer has been extensively studied, with recent findings suggesting improved efficiency in energy conversion when incorporated into device architectures.

In the realm of pharmacology, 6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one has shown potential as a lead compound for drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in the design of new medications. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, highlighting its potential as an anticancer agent.

The synthesis of this compound involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. Key steps include Friedel-Crafts alkylation and oxidation processes, which are essential for constructing the fluorenone framework and introducing the necessary substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, the stability and biodegradability of CAS No. 1039456-85-3 are critical considerations for its large-scale use. Studies have shown that under specific conditions, the compound undergoes degradation through hydrolytic pathways, minimizing its environmental footprint. This information is vital for industries considering its application in consumer products or industrial processes.

In conclusion, 6-Chloro-9a-(2-fluoroethyl)-7-methoxy-9,9a-dihydro-1H-fluoren-3(2H)-one, or CAS No. 1039456-85-3, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile structure continue to drive innovative research efforts, positioning it as a key player in future advancements in materials science and pharmacology.